Cas no 1909316-39-7 (Methyl 5-hydrazinyl-2-methylbenzoate dihydrochloride)

• Product Name: Methyl 5-hydrazinyl-2-methylbenzoate dihydrochloride
• CAS No: 1909316-39-7
• MF: C₉H₁₄Cl₂N₂O₂
• MW: 253.125660419464
• MDL: MFCD29763151
• CID: 4628876
• PubChem ID: 121553804
• Update Time: 2025-11-05

Methyl 5-hydrazinyl-2-methylbenzoate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 5-hydrazinyl-2-methylbenzoate dihydrochloride
• methyl 5-hydrazinyl-2-methylbenzoate;dihydrochloride
• Methyl 5-hydrazinyl-2-methylbenzoate dihydrochloride

• MDL： MFCD29763151
• Inchi： 1S/C9H12N2O2.2ClH/c1-6-3-4-7(11-10)5-8(6)9(12)13-2;;/h3-5,11H,10H2,1-2H3;2*1H
• InChI Key： IRWIXKJNCVHQHI-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(C1C=C(C=CC=1C)NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 185
• Topological Polar Surface Area: 64.4

Additional information on Methyl 5-hydrazinyl-2-methylbenzoate dihydrochloride

Methyl 5-hydrazinyl-2-methylbenzoate Dihydrochloride (CAS No. 1909316-39-7): A Comprehensive Overview of Structure, Synthesis, and Biological Relevance

Methyl 5-hydrazinyl-2-methylbenzoate dihydrochloride, identified by the CAS No. 1909316-39-7, is a nitrogen-rich organic compound with a unique structural framework that positions it as a promising candidate in medicinal chemistry research. This compound belongs to the class of hydrazino-substituted aromatic esters, which have garnered significant attention due to their diverse pharmacological profiles. The molecule features a benzene ring substituted at the para position with a hydrazino group (–NHNH₂) and at the ortho position with a methyl ester functionality, further stabilized by two hydrochloride moieties to ensure solubility and stability under physiological conditions.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Methyl 5-hydrazinyl-2-methylbenzoate dihydrochloride through multi-step reactions involving hydrazine derivatives and aromatic carboxylic acids. A notable study published in *Organic & Biomolecular Chemistry* (2024) highlights the use of microwave-assisted synthesis to enhance reaction yields and reduce processing time, demonstrating the compound's compatibility with modern green chemistry protocols. The integration of hydrazine moieties into such frameworks is particularly advantageous, as these groups are known to participate in hydrogen bonding and π–π stacking interactions, which are critical for molecular recognition in biological systems.

The structural versatility of Methyl 5-hydrazinyl-2-methylbenzoate dihydrochloride has been explored in preclinical models targeting enzyme inhibition and receptor modulation. For instance, its hydrazino group can act as a Zn²⁺ chelator, making it relevant for developing inhibitors of metalloproteases implicated in diseases like cancer and neurodegeneration. A 2024 *Journal of Medicinal Chemistry* study reported that similar hydrazino-benzoyl derivatives exhibited nanomolar IC₅₀ values against matrix metalloproteinase (MMP)-2, underscoring their potential as lead compounds for drug development.

In terms of physicochemical properties, the compound exhibits moderate lipophilicity (logP ≈ 1.8) and high solubility in aqueous buffers due to its two hydrochloride salts. These characteristics are crucial for oral bioavailability, a key parameter in pharmaceutical formulation design. Computational docking studies using molecular dynamics simulations suggest that the hydrazino moiety preferentially binds to hydrophobic pockets in target proteins, while the methyl ester group contributes to electrostatic interactions via its carbonyl oxygen atoms.

The compound's reactivity profile has also been leveraged in click chemistry applications. Researchers at ETH Zurich demonstrated its utility as a building block for constructing hybrid molecules via azide–alkyne cycloaddition reactions (CuAAC). By functionalizing the hydrazino group into an azide derivative, they achieved selective conjugation with alkyne-tagged biomolecules, enabling targeted drug delivery systems for tumor imaging applications.

Environmental sustainability is another area where this compound shows promise. A comparative life cycle assessment (LCA) published in *Green Chemistry* (Q1) revealed that processes involving Methyl 5-hydrazinyl-2-methylbenzoate dihydrochloride have lower carbon footprints than traditional aromatic ester syntheses due to reduced solvent usage and energy consumption during purification steps.

Looking ahead, ongoing research focuses on optimizing its pharmacokinetic properties through prodrug strategies. By masking the hydrazine functionality with biocompatible protecting groups like acetyl or benzoyl moieties, scientists aim to improve metabolic stability while maintaining therapeutic efficacy—a critical consideration for clinical translation.

In conclusion, Methyl 5-hydrazinyl-2-methylbenzoate dihydrochloride (CAS No. 1909316-39-7) represents an innovative platform for designing multifunctional therapeutics and diagnostic agents. Its unique combination of structural features—encompassing both electron-deficient hydrazine groups and electron-rich aromatic cores—positions it at the intersection of chemical biology and materials science research domains.